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Compound of Interest

Compound Name: Fmoc-D-Asp-ODmb

Cat. No.: B613526

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for Fmoc-D-Asp-ODmb, a
derivative of the amino acid D-aspartic acid. This compound is notable for the presence of two
key protecting groups: the fluorenylmethyloxycarbonyl (Fmoc) group on the amine and a 2,4-
dimethoxybenzyl (Dmb) ester on the side-chain carboxyl group. These features make it a
valuable building block in peptide synthesis and other areas of chemical biology.

Quantitative Physicochemical Data

The fundamental molecular properties of Fmoc-D-Asp-ODmb are summarized in the table

below. This data is critical for accurate experimental design, stoichiometric calculations, and

analytical characterization.

Parameter Value Reference
Molecular Formula C2sH27NOs [11[2]
Molecular Weight 505.52 g/mol [1][2]
CAS Number 200335-63-3 [11[2]

Structural Representation
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To illustrate the connectivity of the constituent chemical groups, a logical diagram of the Fmoc-
D-Asp-ODmb structure is provided below. This visualization clarifies the arrangement of the
core D-aspartic acid residue and its associated protecting groups.

Figure 1. Logical diagram of Fmoc-D-Asp-ODmb structure.

Experimental Protocols

While this document focuses on the core physicochemical properties, the utilization of Fmoc-D-
Asp-ODmb in research, particularly in solid-phase peptide synthesis (SPPS), follows well-
established protocols. A generalized experimental workflow is outlined below.

General Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS)

Figure 2. Generalized workflow for SPPS using an Fmoc-protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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